Cas no 847397-86-8 (1-3-(methylsulfanyl)phenyl-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-3-(methylsulfanyl)phenyl-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 847397-86-8
• MF: C₂₁H₁₉N₃OS
• MW: 361.46006321907
• CID: 6338683
• PubChem ID: 4754011
• Update Time: 2025-05-19

1-3-(methylsulfanyl)phenyl-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(methylsulfanyl)phenyl-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• 1-(3-methylsulfanylphenyl)-4-(1-prop-2-ynylbenzimidazol-2-yl)pyrrolidin-2-one
• F0660-2545
• 1-(3-(methylthio)phenyl)-4-(1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• AKOS016308061
• 1-[3-(methylsulfanyl)phenyl]-4-[1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one
• 847397-86-8
• AKOS001167308
• Z111780490

• Inchi： 1S/C21H19N3OS/c1-3-11-23-19-10-5-4-9-18(19)22-21(23)15-12-20(25)24(14-15)16-7-6-8-17(13-16)26-2/h1,4-10,13,15H,11-12,14H2,2H3
• InChI Key： XBBRXIVLYUIKGF-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)N1C(CC(C2=NC3C=CC=CC=3N2CC#C)C1)=O

Computed Properties

• Exact Mass: 361.12488341g/mol
• Monoisotopic Mass: 361.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-3-(methylsulfanyl)phenyl-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Compound CAS No. 847397-86-8: 1-(3-(Methylsulfanyl)phenyl)-4-(1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Compound CAS No. 847397-86-8, also known as 1-(3-(Methylsulfanyl)phenyl)-4-(1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-y)pyrrolidin-2-one, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities and structural versatility. The molecule combines several functional groups, including a pyrrolidinone ring, a benzodiazole moiety, and a methylsulfanyl group, making it a unique candidate for exploring novel therapeutic agents.

The structure of this compound is characterized by a pyrrolidinone core, which serves as a scaffold for attaching other functional groups. The pyrrolidinone ring is connected to a benzodiazole group at the 4-position. Benzodiazoles are known for their aromatic stability and ability to form hydrogen bonds, which can enhance the bioavailability of drugs. Additionally, the presence of a methylsulfanyl group at the phenyl ring introduces electron-donating properties, potentially influencing the compound's reactivity and pharmacokinetic profile.

Recent studies have highlighted the importance of heterocyclic compounds like this one in targeting various disease states. For instance, researchers have explored the potential of benzodiazole-containing molecules as inhibitors of kinase enzymes, which are often overexpressed in cancer cells. The methylsulfanyl group in this compound may further enhance its ability to interact with biological targets by providing additional sites for hydrogen bonding or hydrophobic interactions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzodiazole ring through condensation reactions and the subsequent attachment of the methylsulfanyl phenyl group via nucleophilic substitution or coupling reactions. The use of propargyl groups in the synthesis adds another layer of complexity, as these groups can undergo various transformations under different reaction conditions.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects against several enzyme targets. For example, studies have demonstrated its ability to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This suggests that the compound could be further developed as a potential anticancer agent. However, additional research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties.

The methylsulfanyl group in this compound plays a crucial role in modulating its physicochemical properties. Sulfur-containing groups are known to enhance solubility and stability in aqueous environments, which are essential for drug delivery. Furthermore, the presence of this group may also contribute to the compound's ability to penetrate cellular membranes, thereby improving its bioavailability.

Another area of interest is the potential for this compound to act as a scaffold for further chemical modifications. By altering substituents on the benzodiazole or phenyl rings, researchers can explore a wide range of structural variations that may exhibit improved biological activity or reduced toxicity. This modular approach is particularly valuable in drug discovery programs where multiple candidates need to be evaluated efficiently.

In conclusion, Compound CAS No. 847397-86-8 represents an intriguing candidate for further exploration in drug development. Its unique combination of functional groups and structural features positions it as a promising lead compound for targeting various disease states. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic solutions in the coming years.